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Compound of Interest

Compound Name: 4'-Acetylbenzo-15-crown 5-Ether

Cat. No.: B188866

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical overview of 4'-Acetylbenzo-15-crown-5, a
functionalized crown ether. Crown ethers are a class of macrocyclic polyethers known for their
ability to selectively bind cations, a property that has led to their use in a wide range of
scientific and industrial applications, from phase-transfer catalysis to the development of ion-
selective sensors and drug delivery systems.[1] The addition of an acetyl group to the benzo-
15-crown-5 scaffold introduces a key functional handle for further chemical modification and
can modulate the binding properties of the crown ether core.

Nomenclature and Structure

e Common Name: 4'-Acetylbenzo-15-crown-5

e Systematic IUPAC Name: 1-(2,3,5,6,8,9,11,12-octahydro-1,4,7,10,13-
benzopentaoxacyclopentadecin-15-yl)ethan-1-one

e Synonym: 2,3-(4-Acetylbenzo)-1,4,7,10,13-pentaoxacyclopentadec-2-ene[1]

The structure consists of a 15-crown-5 ether ring fused to a benzene ring, which is substituted
with an acetyl group at the 4-position.

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for 4'-Acetylbenzo-15-crown-5 and its
well-characterized precursor, Benzo-15-crown-5, for comparative purposes. While a complete,
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published set of spectral data for the 4'-acetyl derivative is not readily available, the data for

related functionalized analogs are provided to offer insight into expected spectral

characteristics.

Property

4'-Acetylbenzo-15-crown-5

Benzo-15-crown-5
(Reference)

Molecular Formula

C16H2206[1]

C14H2005[2]

Molecular Weight 310.35 g/mol [1] 268.31 g/mol [2]

White to off-white powder or White to off-white powder or
Appearance

crystals[1] crystals
Melting Point 95 - 99 °C[1] 79-81°C

1H NMR (CDCls, 8/ppm)

Data not available. Expected
signals for aromatic protons (d,
dd, d), crown ether protons

(m), and a methyl singlet (~2.5
ppm).

~6.9 (m, 4H, Ar-H), ~4.1 (m,
4H, Ar-O-CHz), ~3.9 (m, 4H,
O-CHz2), ~3.7 (m, 8H, O-CHz)
[3]

13C NMR (DMSO-ds, 3/ppm)

Data not available. Expected
signals for carbonyl carbon
(=197 ppm), aromatic carbons,
crown ether carbons, and

methyl carbon (~26 ppm).

67.77, 68.84, 69.27, 69.71,
70.09, 70.16, 70.30, 100.96,
105.53, 117.49, 139.35,
143.95, 149.92[4]

IR (KBr, cm~1)

Data not available. Expected
strong C=0 stretch (~1675
cm~1), C-O-C ether stretches
(~1250, 1130 cm~1), and

aromatic C-H stretches.

For a related compound, 4'-
formylbenzo-15-crown-5,
characteristic peaks include
V(Ar-O-C) at 1268-1266 cm™1
and v(C-O-C) at 1131-1125

cm™L[5]

Mass Spec (El, m/z)

Data not available. Expected

molecular ion [M]* at 310.

For a related compound, 4'-
formylbenzo-15-crown-5, the
molecular ion [M]* is observed
at 414.[5][6]
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Experimental Protocols: Synthesis

The synthesis of 4'-Acetylbenzo-15-crown-5 is typically achieved through the electrophilic
aromatic substitution of the parent molecule, Benzo-15-crown-5, via a Friedel-Crafts acylation
reaction. While a specific, detailed protocol for this exact transformation is not widely published,
the following procedure is a representative method for the acylation of an aromatic ether and
can be adapted for this synthesis.

Representative Protocol: Friedel-Crafts Acylation of Benzo-15-crown-5

Objective: To introduce an acetyl group onto the benzene ring of Benzo-15-crown-5.
Materials:

e Benzo-15-crown-5

o Acetyl chloride (or acetic anhydride)

e Anhydrous aluminum chloride (AICI3) or another suitable Lewis acid

e Anhydrous dichloromethane (DCM) or another inert solvent (e.g., nitrobenzene)

e Hydrochloric acid (HCI), dilute solution

o Saturated sodium bicarbonate (NaHCOs3) solution

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

» Standard laboratory glassware for inert atmosphere reactions (e.g., three-neck flask,
condenser, dropping funnel)

Procedure:

o Reaction Setup: All glassware must be thoroughly dried to prevent deactivation of the Lewis
acid catalyst. Assemble a three-neck round-bottom flask equipped with a magnetic stirrer, a
reflux condenser with a drying tube (e.g., filled with CaClz), and a dropping funnel under an
inert atmosphere (e.g., nitrogen or argon).
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Reagent Charging: To the flask, add Benzo-15-crown-5 (1.0 eq) and anhydrous DCM. Stir
the mixture until the crown ether dissolves. Cool the flask to 0 °C using an ice bath.

Catalyst Addition: Carefully add anhydrous aluminum chloride (AICls3, ~1.1 eq) to the stirred
solution in portions. The mixture may become colored.

Acylating Agent Addition: Add acetyl chloride (1.1 eq) dropwise via the dropping funnel over
15-30 minutes, maintaining the temperature at 0 °C.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the
starting material.

Workup: Cool the reaction mixture back to 0 °C and quench it by slowly adding crushed ice,
followed by dilute HCI. This will hydrolyze the aluminum salts.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract
the aqueous layer two more times with DCM.

Washing: Combine the organic extracts and wash sequentially with water, saturated
NaHCOs solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSOu4, filter, and remove
the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water or heptane/ethyl acetate) to yield pure 4'-Acetylbenzo-15-crown-
5.

Mandatory Visualization: Synthesis Workflow

The logical workflow for the synthesis of 4'-Acetylbenzo-15-crown-5 via the Friedel-Crafts
acylation of Benzo-15-crown-5 is depicted below.
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Proposed synthesis workflow for 4'-Acetylbenzo-15-crown-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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